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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598

For Researchers, Scientists, and Drug Development Professionals

Pentyl formate (CeH1202), also known as amyl formate, is a formate ester recognized for its
characteristic fruity aroma.[1][2] Beyond its application as a flavoring and fragrance agent,
understanding its thermodynamic properties is crucial for process design, safety, and modeling
in various chemical and pharmaceutical applications. This technical guide provides a
comprehensive overview of the key thermodynamic and physical properties of pentyl formate,
details common experimental methodologies for their determination, and presents the data in a
structured format for ease of reference.

Physicochemical and Thermodynamic Data

The following tables summarize the critical physicochemical and thermodynamic properties of
pentyl formate. This data has been compiled from various sources, including the NIST/TRC
Web Thermo Tables, and represents a combination of experimentally determined and critically

evaluated values.[3]

Table 1: General Physicochemical Properties of Pentyl Formate
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Property Value Source(s)
Molecular Formula CeH1202 [415]
Molecular Weight 116.16 g/mol [5]1[6]
CAS Registry Number 638-49-3 [4107]

Appearance Clear, colorless liquid [51[6]
Odor Plum-like, banana-like [5][6]
Density 0.881-0.887 g/cm3 at 25 °C [61[7]
Melting Point -73.5°C [41[6]
Boiling Point 130-132.4 °C at 760 mmHg [4107]
Flash Point 26-31.9 °C [4115]

Water Solubility

4.09 g/L (Predicted)

[5]

Refractive Index (n20/D)

1.396-1.402

[6]7]

Table 2: Thermodynamic Properties of Pentyl Formate
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Property Value Conditions Source(s)
Vapor Pressure 8.9 £ 0.2 mmHg at 25°C [4]
70 hPa (52.5 mmHg) at 50°C [7]
Enthalpy of Formation  Critically evaluated 3]
(Liquid) data available
Enthalpy of Formation  Critically evaluated 3]
(Gas) data available
Data available as a
Enthalpy of )
o function of - [3](8]
Vaporization (AvapH©)
temperature
) Data available as a
Heat Capacity at ]
function of
Constant Pressure Ideal Gas [31[8]
temperature (200-
(Cp.gas)
1000 K)
) Data available as a
Heat Capacity at ] o o
) function of Liquid in equilibrium
Saturation Pressure ) [3]
o temperature (199.7- with Gas
(Liquid)
564.268 K)
Data available as a
function of
Entropy (Ideal Gas) Ideal Gas [3]

temperature and
pressure (200-1000 K)

Data available as a

o function of Liquid in equilibrium
Entropy (Liquid) ] [3]
temperature (199.7- with Gas
564.268 K)
Standard Gibbs Free
Energy of Formation Data available - [8]
(AfG®)
Critical Temperature 303 °C - [9]
Critical Pressure 3.1 atm - [9]
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LogP (Octanol/Water
N o 1.89-21 - [4][5]
Partition Coefficient)

Experimental Protocols for Determination of
Thermodynamic Properties

While specific experimental data for pentyl formate is often proprietary, the following sections
describe generalized, standard methodologies for determining the key thermodynamic
properties of esters like pentyl formate.

a. Combustion Calorimetry (for Enthalpy of Formation):

This technique measures the heat released during the complete combustion of a substance in
a controlled environment.

o Apparatus: A static bomb calorimeter is typically used.[10]
e Procedure:

o A precisely weighed sample of high-purity pentyl formate is placed in a sample holder
within a "bomb" (a high-pressure stainless steel vessel).

o The bomb is filled with pure oxygen to a high pressure (e.g., 30 atm).

o The bomb is submerged in a known mass of water in a well-insulated container (the
calorimeter).

o The sample is ignited electrically.

o The temperature change of the water is meticulously recorded to determine the heat of
combustion.

o The standard enthalpy of formation is then calculated using Hess's law, from the heat of
combustion and the known standard enthalpies of formation of the combustion products
(CO2 and H20).
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b. Differential Scanning Calorimetry (DSC) (for Heat Capacity and Enthalpy of Phase
Transitions):

DSC measures the difference in the amount of heat required to increase the temperature of a
sample and a reference.

e Apparatus: A differential scanning calorimeter.

e Procedure:

[¢]

A small, accurately weighed sample of pentyl formate is hermetically sealed in a sample
pan. An empty sealed pan is used as a reference.

o The sample and reference pans are heated at a constant rate.
o The instrument records the difference in heat flow to the sample and the reference.
o This heat flow difference is directly proportional to the heat capacity of the sample.

o For phase transitions (like melting), the integrated peak area of the heat flow signal
provides the enthalpy of fusion.[11]

a. Static Method:

This method involves measuring the pressure of the vapor in equilibrium with the liquid at a
given temperature.

o Apparatus: A thermostatted vessel connected to a pressure transducer.
e Procedure:
o A sample of pentyl formate is degassed to remove any dissolved air.
o The sample is placed in a vessel, which is then evacuated.

o The vessel is placed in a thermostat to maintain a constant temperature.
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o The pressure of the vapor that develops in the headspace is measured once equilibrium is
reached.

o This is repeated at various temperatures to obtain the vapor pressure curve.
b. Ebulliometry (Dynamic Method):
This method involves measuring the boiling point of the liquid at different applied pressures.
o Apparatus: An ebulliometer.

e Procedure:

(¢]

The pressure in the apparatus is set to a specific value.

[¢]

The liquid pentyl formate is heated until it boils.

[¢]

The temperature at which the liquid and vapor are in equilibrium (the boiling point) is
precisely measured.

[e]

The procedure is repeated for a range of pressures.

Visualizations

Pentyl formate is typically synthesized via Fischer esterification, a reaction between a
carboxylic acid (formic acid) and an alcohol (pentanol), often in the presence of an acid
catalyst.[12]
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Formic Acid
(HCOOH)

Pentanol

(C5H110H)
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Figure 1: Fischer Esterification of Pentyl Formate
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Figure 2: DSC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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